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Compound of Interest

Compound Name: 2,8-Nonanedione

Cat. No.: B3051024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,8-
Nonanedione. The information is presented in a structured format to facilitate easy access and
comparison for research and development purposes. Detailed experimental protocols for
determining these properties are also included to ensure accurate and reproducible results in a
laboratory setting.

Physical Properties of 2,8-Nonanedione

2,8-Nonanedione is a diketone with the chemical formula C9H1602.[1][2][3] Understanding its
physical properties is crucial for its application in various chemical syntheses and research
contexts.
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Property Value Source
Molecular Weight 156.22 g/mol [1112]
Boiling Point 398.2 K (125.05 °C) at 0.017 o]
bar

Melting Point -18 °C (estimate) [4]
Density 0.9352 g/cm? (estimate) [4]
Molecular Formula C9H1602 [1][2][3]
CAS Number 30502-73-9 [1][21[3]
IUPAC Name nonane-2,8-dione [1]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key
physical properties of a chemical substance like 2,8-Nonanedione.

1. Determination of Melting Point

The melting point is a critical indicator of a substance's purity.[5][6] Pure crystalline solids
typically exhibit a sharp melting point, while impurities will lower and broaden the melting range.

[5]16]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,
thermometer, mortar and pestle.[5][7][8]

e Procedure (Capillary Method):
o Ensure the sample of 2,8-Nonanedione is dry and finely powdered.[7]

o Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

[9]

o Place the capillary tube into the heating block of the melting point apparatus.[7][9]
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o Heat the sample rapidly to about 15-20°C below the expected melting point, then reduce
the heating rate to 1-2°C per minute.[9]

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.[5]

o For accuracy, perform at least two measurements.[5]
2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10]

o Apparatus: Distillation apparatus or a micro-boiling point apparatus (e.g., Thiele tube), heat
source, thermometer.[11][12][13]

e Procedure (Micro-Boiling Point Method):

[¢]

Place a few milliliters of 2,8-Nonanedione into a small test tube.

o Invert a sealed capillary tube and place it inside the test tube with the open end
submerged in the liquid.[14]

o Attach the test tube to a thermometer and immerse it in a heating bath (e.g., Thiele tube
filled with mineral oil).[12]

o Heat the bath gently. A stream of bubbles will emerge from the capillary tube as the air
inside expands.[12]

o Continue heating until a rapid and continuous stream of bubbles is observed, indicating
the liquid is boiling.[12]

o Remove the heat source and allow the apparatus to cool slowly.

o The temperature at which the liquid is drawn back into the capillary tube is the boiling
point.[12] Record the atmospheric pressure as the boiling point is pressure-dependent.[10]

3. Determination of Density
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Density is the mass of a substance per unit volume.[15][16]
o Apparatus: Graduated cylinder or pycnometer, electronic balance.[15][17]
e Procedure:

o Measure the mass of a clean, dry graduated cylinder.[17]

o Add a known volume of 2,8-Nonanedione to the graduated cylinder and record the
volume accurately, reading from the bottom of the meniscus.[15][17]

o Measure the combined mass of the graduated cylinder and the liquid.[17]

o Subtract the mass of the empty cylinder to find the mass of the liquid.[17]

o Calculate the density using the formula: Density = Mass / Volume.[15][16]

o For higher accuracy, a pycnometer can be used, which is a flask with a specific volume.
4. Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[18]

o Apparatus: Test tubes, balance, thermometer, spatula, graduated cylinder, water bath.[18]
[19]

e Procedure:
o Measure a specific volume of the desired solvent (e.g., water, ethanol) into a test tube.[18]
o Record the initial temperature of the solvent.[18]
o Add a small, pre-weighed amount of 2,8-Nonanedione to the solvent.[18]
o Stir or shake the mixture to facilitate dissolution.[18]

o Continue adding small, known amounts of the solute until it no longer dissolves, and a
saturated solution is formed.[20]
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o The total mass of the solute that dissolved in the solvent at that temperature represents its
solubility.

o This procedure can be repeated at different temperatures to create a solubility curve.[19]

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical compound.
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Workflow for Determining Physical Properties of a Chemical Substance
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Capt

ion: A flowchart illustrating the key stages in the experimental determination of physical

properties for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,8-Nonanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051024#physical-properties-of-2-8-nonanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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